Cas no 1785395-75-6 (3,3-difluoro-2-methylpyrrolidine hydrochloride)

• Product Name: 3,3-difluoro-2-methylpyrrolidine hydrochloride
• CAS No: 1785395-75-6
• CID: 4614148
• Update Time: 2025-06-26

3,3-difluoro-2-methylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-methylpyrrolidine hydrochloride

Additional information on 3,3-difluoro-2-methylpyrrolidine hydrochloride

3,3-Difluoro-2-Methylpyrrolidine Hydrochloride: A Comprehensive Overview

3,3-Difluoro-2-methylpyrrolidine hydrochloride, also known by its CAS number 1785395-75-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their unique chemical properties and potential applications in drug design and material science.

The molecular structure of 3,3-difluoro-2-methylpyrrolidine hydrochloride consists of a pyrrolidine ring with two fluorine atoms at the 3-position and a methyl group at the 2-position. The hydrochloride salt form indicates that the compound exists as a zwitterion, where the nitrogen atom in the pyrrolidine ring is protonated due to the presence of hydrochloric acid. This structural feature not only influences the compound's physical properties but also plays a crucial role in its reactivity and biological activity.

Recent studies have highlighted the importance of fluorinated compounds like 1785395-75-6 in medicinal chemistry. Fluorine substitution is known to enhance the lipophilicity and stability of molecules, making them more suitable for drug delivery systems. For instance, researchers have explored the use of 3,3-difluoro-2-methylpyrrolidine hydrochloride as a building block for constructing bioactive molecules with improved pharmacokinetic profiles.

In terms of synthesis, several methods have been reported for the preparation of 1785395-75-6. One common approach involves the fluorination of pyrrolidine derivatives using electrophilic fluorination agents such as sulfuryl fluoride or 1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate). These methods not only ensure high yields but also allow for precise control over the substitution pattern on the pyrrolidine ring.

The application of 3,3-difluoro-2-methylpyrrolidine hydrochloride extends beyond pharmaceuticals. Its unique electronic properties make it a valuable component in various industrial processes, including polymerization reactions and catalytic transformations. For example, recent research has demonstrated its potential as a catalyst in asymmetric synthesis reactions, where it facilitates the formation of chiral centers with high enantioselectivity.

In conclusion, CAS No. 1785395-75-6, or 3,3-difluoro-2-methylpyrrolidine hydrochloride, stands out as a versatile compound with diverse applications across multiple disciplines. Its chemical properties, synthesis methods, and biological activities continue to be areas of active research, underscoring its significance in modern chemistry.